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CAS No.: 1731-88-0

Cat. No.: S599513

Get Quote

The table below summarizes the key identifiers and physical properties of methyl tridecanoate from the

search results.

Property Value Reference

CAS Registry Number 1731-88-0 [1] [2] [3]

Molecular Formula C14H28O2 [1] [2] [3]

Molecular Weight 228.37-228.38 g/mol [1] [2] [3]

Boiling Point 163 °C (at atmospheric pressure); 131 °C (at 4
mmHg)

[2] [3]

Melting Point 5.5 °C (lit.) [2] [4]

Flash Point 113-124.9 °C [2] [4]

Density 0.864 g/mL (at 25 °C) [2]

Vapor Pressure ~0.0 ± 0.6 mmHg (at 25°C) [4]
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Property Value Reference

Enthalpy of Vaporization
(ΔvapH°)

Ranges from 80.0 to 82.7 kJ/mol at 298.15 K [1]

Vapor Pressure and Thermodynamic Data

While a direct vapor pressure value at 25°C is listed as approximately 0.0 mmHg [4], several studies have

measured its enthalpy of vaporization (ΔvapH°), which is the energy required to convert one mole of liquid

into vapor at a constant pressure. This data is crucial for predicting vapor pressure at other temperatures.

ΔvapH° (kJ/mol) Method Reference

82.68 N/A Majer and Svoboda, 1985 [1]

80.0 ± 0.5 N/A van Genderen, van Miltenburg, et al., 2002 [1]

81.3 ± 0.7 GC, C Fuchs and Peacock, 1980 [1]

82.68 ± 0.84 C Mansson, Sellers, et al., 1977 [1]

Storage and Handling Recommendations

Proper storage is critical for maintaining chemical integrity and ensuring safety.

Aspect Recommendation

Storage
Temperature

Room temperature (recommended in a cool, dark place, preferably <15°C) [3].

One supplier lists storage at -20°C for long-term stability over three years [5].

| Hazard Statements (GHS) | H318: Causes serious eye irritation. H413: May cause long lasting harmful

effects to aquatic life [2] [4]. | | Precautionary Statements | P280: Wear eye protection. P305+P351+P338:

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to
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do. Continue rinsing [2] [4]. | | Personal Protective Equipment (PPE) | Eyeshields, gloves, and appropriate

respirator protection are advised [4]. |

Research Context and Potential Protocols

Methyl tridecanoate is identified as a saturated fatty acid methyl ester (FAME) commonly used in lipid

metabolism and biofuel production research [5]. One study notes its biological activity in moderately

inhibiting β-amyloid aggregation and weakly inhibiting acetylcholinesterase (AChE) [4].

While detailed experimental protocols for vapor pressure measurement are not provided, the search results

indicate the following standard methodologies:

Gas Chromatography (GC) and calorimetry (C) are common methods for determining heats of
vaporization, as shown in the thermodynamic data table [1].

For analyzing fatty acid content in biological samples like wet microalgal or yeast biomass, a rapid in
situ fatty acid methyl ester (FAME) derivatization approach can be used, followed by analysis [4].

Experimental Workflow and Storage Decision Diagram

The following diagrams, created using DOT language, outline general workflows for handling and

experimenting with methyl tridecanoate.
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Start: Receive Methyl Tridecanoate

Consult MSDS/SDS

Assess Hazards
(H318, H413)

Don Appropriate PPE
(Gloves, Eyeshields)

Determine Storage Condition

Store at Room Temp
(<15°C, dark)

Short-term

Store at -20°C
(For long-term stability)

Long-term

Proceed to Experimental Use

Click to download full resolution via product page

Handling and storage workflow for methyl tridecanoate, emphasizing safety and storage decisions.
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Start Experiment

Sample Preparation

Analytical Method Selection

Gas Chromatography (GC)
(e.g., for purity/vapor pressure)

Physical Properties

In-situ FAME Derivatization
(for biomass analysis)

Biological Sample Analysis

Data Analysis & Modeling

Report Results

Click to download full resolution via product page

General experimental workflow for methyl tridecanoate analysis, covering common research applications.

Key Information for Researchers

Data Consistency: The core physicochemical data (molecular formula, weight, melting/boiling points)
is consistent across authoritative sources like NIST and commercial chemical suppliers [1] [2] [3].

Data Gaps: The provided vapor pressure data is limited. For precise vapor pressure calculations
across a temperature range, you would need additional thermodynamic parameters or experimental

measurement.
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Storage Clarity: While room temperature storage is generally indicated, the recommendation for cool

and dark conditions (<15°C) and an option for -20°C for long-term storage provides flexibility for
different research needs [5] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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